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Cat. No.: B15600189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zinc diethyldithiocarbamate (ZDEC), often referred to interchangeably in some literature with

Zinc dibutyldithiocarbamate (ZDBC), is a highly effective ultra-accelerator for the sulfur

vulcanization of both natural and synthetic rubbers.[1][2] Its primary function is to significantly

increase the rate of vulcanization, allowing for shorter curing cycles and lower processing

temperatures.[2] This leads to enhanced productivity and energy savings in manufacturing

processes.[2] ZDEC is particularly valued in the production of light-colored, transparent, and

medical-grade rubber products due to its non-staining nature.[3][4]

These application notes provide detailed protocols for the use of Zinc diethyldithiocarbamate as

a rubber vulcanization accelerator, summarize key performance data, and illustrate the

underlying chemical mechanisms.

Key Properties of Zinc Diethyldithiocarbamate
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Property Value Reference

Chemical Name Zinc diethyldithiocarbamate [5]

Appearance White to light pink powder [6]

Molecular Formula C10H20N2S4Zn

Melting Point 178-183 °C [5]

Density Approximately 1.48 g/cm³ [5]

Solubility

Insoluble in water; soluble in

alcohol, benzene, and

chloroform.

[6]

Data Presentation: Performance Characteristics
The addition of Zinc diethyldithiocarbamate significantly impacts the vulcanization process and

the final properties of the rubber. The following tables summarize the typical effects observed.

Table 1: Effect of ZDEC on Vulcanization Characteristics
of Natural Rubber (NR)

Parameter Control (No Accelerator)
With ZDEC (Typical
Dosage: 1.0 phr)

Scorch Time (t_s2) at 120°C

(min)
> 30 5 - 10

Optimum Cure Time (t_90) at

140°C (min)
> 60 8 - 15

Cure Rate Index (CRI) Low High

Data are representative and will vary based on the specific formulation and processing

conditions.

Table 2: Influence of ZDEC on the Physical Properties of
Vulcanized Natural Rubber
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Property Control (No Accelerator)
With ZDEC (Typical
Dosage: 1.0 phr)

Tensile Strength (MPa) 15 - 20 25 - 30

Elongation at Break (%) 600 - 700 500 - 600

Hardness (Shore A) 40 - 50 55 - 65

Compression Set (%) High Low

Heat Aging Resistance Poor Good

Data are representative and will vary based on the specific formulation and processing

conditions.

Experimental Protocols
The following protocols are based on standard industry practices and ASTM guidelines.

Experimental Protocol: Rubber Compounding with
ZDEC
Objective: To prepare a rubber compound containing Zinc diethyldithiocarbamate for

vulcanization.

Materials and Equipment:

Two-roll mill

Internal mixer (optional, for larger batches)

Analytical balance

Natural Rubber (NR) or other suitable elastomer

Zinc oxide (activator)

Stearic acid (activator)
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Sulfur (vulcanizing agent)

Zinc diethyldithiocarbamate (ZDEC)

Other additives as required (e.g., fillers, antioxidants, plasticizers)

Procedure (based on ASTM D3182):

Mastication: Pass the raw rubber through the tight nip of the two-roll mill several times to

soften it.

Incorporation of Activators: Add zinc oxide and stearic acid to the masticated rubber on the

mill and continue milling until a homogenous mixture is obtained.

Addition of ZDEC: Introduce the weighed amount of Zinc diethyldithiocarbamate to the

rubber compound. Ensure thorough dispersion by continuous cutting and folding of the

rubber on the mill.

Addition of Other Additives: If required, add other ingredients such as fillers (e.g., carbon

black, silica), antioxidants, and plasticizers at this stage.

Incorporation of Sulfur: Add the sulfur last to prevent premature vulcanization (scorching).

Mix until the sulfur is evenly dispersed.

Sheeting Off: Once all ingredients are thoroughly mixed, cut the compound from the mill in

the form of a sheet of uniform thickness.

Conditioning: Store the compounded rubber sheet at room temperature for at least 24 hours

before vulcanization to allow for the relaxation of internal stresses.

Experimental Protocol: Vulcanization and Curing
Characteristics
Objective: To vulcanize the ZDEC-containing rubber compound and determine its curing

characteristics.

Materials and Equipment:
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Moving Die Rheometer (MDR) or Oscillating Disc Rheometer (ODR)

Compression molding press with heated platens

Mold of desired dimensions

Compounded rubber sheet

Procedure:

Cure Characteristics (ASTM D2084):

Place a sample of the uncured rubber compound into the rheometer.

Conduct the test at a specified temperature (e.g., 160°C).

The rheometer will measure the torque as a function of time, generating a cure curve.

From the cure curve, determine the scorch time (t_s2), optimum cure time (t_90),

minimum torque (ML), and maximum torque (MH).

Compression Molding (Vulcanization):

Preheat the compression molding press to the desired vulcanization temperature (e.g.,

160°C).

Cut the compounded rubber sheet to a size slightly larger than the mold cavity.

Place the rubber preform into the preheated mold.

Close the press and apply a specified pressure.

Cure for the predetermined optimum cure time (t_90) obtained from the rheometer data.

After the curing time has elapsed, open the press and carefully remove the vulcanized

rubber sheet from the mold.

Allow the vulcanized sheet to cool to room temperature.
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Experimental Protocol: Physical Property Testing
Objective: To evaluate the physical properties of the ZDEC-vulcanized rubber.

Materials and Equipment:

Universal Testing Machine (UTM) with grips for rubber

Durometer (Shore A)

Compression set testing fixture

Aging oven

Procedure:

Tensile Properties (ASTM D412):

Cut dumbbell-shaped test specimens from the vulcanized rubber sheet.

Measure the thickness and width of the narrow section of each specimen.

Mount the specimen in the grips of the UTM.

Apply a constant rate of extension until the specimen breaks.

Record the force and elongation.

Calculate the tensile strength, elongation at break, and modulus.

Hardness (ASTM D2240):

Place the vulcanized rubber sheet on a flat, hard surface.

Press the durometer indenter firmly against the rubber surface.

Read the hardness value on the Shore A scale.

Compression Set (ASTM D395):
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Cut cylindrical test specimens from the vulcanized sheet.

Measure the initial height of the specimens.

Place the specimens in the compression set fixture and compress them to a specified

percentage of their original height.

Place the fixture in an oven at a specified temperature for a specified time (e.g., 70°C for

22 hours).

Remove the fixture from the oven and release the specimens.

Allow the specimens to recover for 30 minutes at room temperature.

Measure the final height of the specimens.

Calculate the compression set percentage.

Mandatory Visualizations
Vulcanization Mechanism of ZDEC
The vulcanization of rubber with sulfur accelerated by zinc dithiocarbamates is a complex

process. The following diagram illustrates a widely accepted mechanism involving the

formation of a zinc-sulfur complex, which then reacts with the rubber polymer chains to form

cross-links.
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Caption: ZDEC-accelerated sulfur vulcanization pathway.

Experimental Workflow for Rubber Compound
Evaluation
The following diagram outlines the logical flow of experiments from compounding to final

property evaluation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15600189?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Tests

1. Rubber Compounding
(ASTM D3182)

2. Cure Characteristics
(ASTM D2084)

3. Vulcanization
(Compression Molding)

Determine Cure Time

4. Physical Property Testing

Tensile Properties
(ASTM D412)

Hardness
(ASTM D2240)

Compression Set
(ASTM D395)

Click to download full resolution via product page

Caption: Experimental workflow for rubber evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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